4-Chloro-3-(1-piperidinylsulfonyl)benzoic acid [2-(4-amino-1,3-dimethyl-2,6-dioxo-5-pyrimidinyl)-2-oxoethyl] ester

• Molecular Formula: C20H23ClN4O7S
• Molecular Weight: 498.9 g/mol
• IUPAC Name: [2-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-2-oxoethyl] 4-chloro-3-piperidin-1-ylsulfonylbenzoate
• InChI: InChI=1S/C20H23ClN4O7S/c1-23-17(22)16(18(27)24(2)20(23)29)14(26)11-32-19(28)12-6-7-13(21)15(10-12)33(30,31)25-8-4-3-5-9-25/h6-7,10H,3-5,8-9,11,22H2,1-2H3
• InChI Key: PXSBKUSVQKGTGE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=O)N(C1=O)C)C(=O)COC(=O)C2=CC(=C(C=C2)Cl)S(=O)(=O)N3CCCCC3)N

Description

4-chloro-3-(1-piperidinylsulfonyl)benzoic acid [2-(4-amino-1,3-dimethyl-2,6-dioxo-5-pyrimidinyl)-2-oxoethyl] ester is a benzoate ester.

Scientific Research Applications

Synthesis and Modification

• The creation of new amino acid derivatives using sulfonyl chlorides, like 4-(1-oxo-1H-isochromen-3-yl)benzenesulfonyl chloride, has been explored. This process involves reactions with amino acid methyl esters, leading to novel amino acid sulfonamide derivatives (Riabchenko et al., 2020).
• A study demonstrated the synthesis of piperidines and other related compounds via cyclization of acetylenic sulfones with beta and gamma-chloroamines, which could be applicable to the modification of compounds like 4-Chloro-3-(1-piperidinylsulfonyl)benzoic acid (Back & Nakajima, 2000).

Biological Activity and Applications

• Leonurine-cysteine analog conjugates have shown cardioprotective effects, indicating potential applications in anti-myocardial ischemia agents. These results are valuable for the design and modification of similar compounds (Liu et al., 2011).
• The biological activity of compounds synthesized from 4-(chlorosulfonyl) benzoic acid has been evaluated. These compounds, including those related to 4-Chloro-3-(1-piperidinylsulfonyl)benzoic acid, were screened for various activities, highlighting their potential in diverse biological applications (Havaldar & Khatri, 2006).

Spectroscopic Analysis and Structure

• Spectroscopic techniques have been used to elucidate the structures of compounds like 2-[(4-methoxy-6-methylthio-2-pyrimidinyl)aminocarbonyl-aminosulfonyl] benzoic acid methyl ester. Such studies are crucial for understanding the structural and electronic properties of similar compounds (Ming & South, 2004).
• The synthesis of 1,3,4-oxadiazole bearing compounds, including those with piperidinylsulfonylbenzylsulfides, has been explored. These compounds were screened against enzymes, highlighting their potential use in biological studies (Khalid et al., 2016).